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Compound of Interest

Compound Name: Bis(perfluoroisopropyl)ketone

Cat. No.: B1294482

This guide provides a comprehensive technical overview of Bis(perfluoroisopropyl)ketone, a
highly fluorinated organic compound. Designed for researchers, chemists, and professionals in
drug development, this document moves beyond a simple recitation of facts to offer insights
into its chemical nature, synthetic utility, and the rationale behind its handling protocols. As a
specialized reagent, understanding its nuanced properties is key to unlocking its potential as a
building block in advanced chemical synthesis.

Section 1: Core Identity and Physicochemical
Landscape

Bis(perfluoroisopropyl)ketone, systematically named 1,1,1,2,4,5,5,5-octafluoro-2,4-
bis(trifluoromethyl)pentan-3-one, is a fully fluorinated ketone.[1][2] The presence of fourteen
fluorine atoms on a seven-carbon backbone imparts significant and unique characteristics. The
strong electron-withdrawing effect of the two heptafluoroisopropyl groups drastically influences
the reactivity of the central carbonyl group, making it a powerful electrophile and a valuable
synthon for introducing complex fluorinated moieties into larger molecules.

A variety of synonyms are used in literature and commercial listings, including
Perfluorodiisopropyl ketone, Bis(heptafluoroisopropyl)ketone, and Tetradecafluoro-2,4-
dimethylpentan-3-one.[1][3][4][5]

Key Physicochemical Properties
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The physical properties of this compound are a direct consequence of its perfluorinated
structure. High density and a relatively low boiling point for its molecular weight are
characteristic. The data below is aggregated for quick reference.

Property Value Source(s)
CAS Number 813-44-5 [31[4][5]
Molecular Formula C7F140 [11121[3]
Molecular Weight 366.05 g/mol [1112]131[4]
Appearance Clear, colorless liquid [1][3][6][7]
Boiling Point 71-73 °C [21[3][4]1[5][8]
Density 1.661 g/mL [31[41[8]
Refractive Index ~1.267 (@ 20°C) 315171
Flash Point 72-73°C [3114105]

Section 2: Synthesis and Chemical Reactivity

The unique reactivity of Bis(perfluoroisopropyl)ketone stems from the intense electron-
withdrawing nature of the perfluoroalkyl groups, which renders the carbonyl carbon highly
electrophilic and susceptible to nucleophilic attack.

Representative Synthesis Protocol

A documented industrial-scale synthesis provides a clear example of its preparation.[9] This
method relies on the catalyzed reaction of hexafluoropropylene with heptafluoroisobutyryl
fluoride. The choice of a metal fluoride catalyst and an aprotic polar solvent like acetonitrile is
critical for facilitating the fluoride-ion-mediated addition.

Step-by-Step Methodology:

o Reactor Preparation: A 1-liter 316 stainless steel autoclave is charged with 0.5 mol of iron(lll)
trifluoride (FeFs) and 0.1 mol of 18-crown-6 ether as a co-solvent/phase-transfer catalyst.
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Inerting: The autoclave is evacuated to remove air and moisture, then backfilled with
anhydrous acetonitrile.

Reagent Addition: The stirred mixture is charged with 1 mol of hexafluoropropylene and 1
mol of heptafluoroisobutyryl fluoride.

Reaction Conditions: The temperature is raised to and maintained at 90°C for 10 hours. The
autoclave environment is necessary to manage the pressure from the gaseous
hexafluoropropylene.

Workup and Isolation: After the reaction period, the vessel is cooled to 15°C and the
contents are allowed to settle. The reaction mixture separates into two layers. The lower
layer, containing the desired product, is isolated.

Purification: The product, Bis(perfluoroisopropyl)ketone, is obtained with high purity
(99.2% by GC analysis) and in high yield (96.1%).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1294482?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/69941
https://pubchem.ncbi.nlm.nih.gov/compound/69941
https://www.alfa-chemistry.com/cas_813-44-5.htm
https://www.echemi.com/produce/pr23112487658-bisheptafluoroisopropylketone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6773643.htm
https://www.lookchem.com/casno813-44-5.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16708~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2002:06:39~~Bis(heptafluoroisopropyl
https://www.thermofisher.com/order/catalog/product/L16708.03
https://www.thermofisher.com/order/catalog/product/L16708.03
https://m.chemicalbook.com/CASEN_813-44-5.htm
https://www.chemicalbook.com/synthesis/bis-heptafluoroisopropyl-ketone.htm
https://www.chemicalbook.com/synthesis/bis-heptafluoroisopropyl-ketone.htm
https://www.benchchem.com/product/b1294482#bis-perfluoroisopropyl-ketone-cas-number-813-44-5
https://www.benchchem.com/product/b1294482#bis-perfluoroisopropyl-ketone-cas-number-813-44-5
https://www.benchchem.com/product/b1294482#bis-perfluoroisopropyl-ketone-cas-number-813-44-5
https://www.benchchem.com/product/b1294482#bis-perfluoroisopropyl-ketone-cas-number-813-44-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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